(E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C20H12ClN3O5/c21-14-3-1-12(2-4-14)19-8-6-16(29-19)9-13(11-22)20(26)23-17-7-5-15(24(27)28)10-18(17)25/h1-10,25H,(H,23,26)/b13-9+
• InChI Key: NIJVUNCRXMEHDE-UKTHLTGXSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C(C#N)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O)Cl
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O)Cl
• Molecular Formula: C20H12ClN3O5
• Molecular Weight: 409.8 g/mol
• CAS No.: 444176-39-0

Description

(E)-3-[5-(4-chlorophenyl)furan-2-yl]-2-cyano-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C20H12ClN3O5 and its molecular weight is 409.78. The purity is usually 95%.
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Scientific Research Applications

1. Biological Evaluation and Docking Studies

• Application: This compound has been utilized in the synthesis and biological evaluation of novel pyrazoline derivatives, demonstrating significant anti-inflammatory and antibacterial activities. Molecular docking results suggest potential as molecular templates for anti-inflammatory activity (P. Ravula et al., 2016).

2. Photophysical Properties

• Application: Studies on the photophysical properties of related furan-2-yl derivatives show significant solvatochromic effects due to intramolecular charge transfer interactions, indicating their potential use in the field of photonics and sensor technology (Rekha Kumari et al., 2017).

3. Synthesis of Heterocyclic Compounds

• Application: This class of compounds has been explored in the synthesis of heterocyclic compounds, such as 1H-imidazole derivatives, which could have applications in pharmaceutical research (I. Yavari et al., 2002).

4. Development of Fluorescent Aromatic Polyamides

• Application: Derivatives of furan-2-yl are used in the synthesis of new fluorescent crosslinked aromatic polyamides with potential applications in heat-sensitive devices due to their unique fluorescence properties (C. Sánchez et al., 2015).

5. Antioxidant Agent Synthesis

• Application: Such compounds have been used in synthesizing novel chalcone derivatives showing potent antioxidant activity, signifying their potential in developing antioxidant therapies (G. Prabakaran et al., 2021).

6. Synthesis of Antiprotozoal Agents

• Application: Furan-2-yl derivatives have shown promise in the synthesis of compounds with significant antiprotozoal activity, highlighting their potential in developing treatments for protozoal infections (B. Das, D. Boykin, 1977).